Cas no 892578-19-7 (N-(3-ethoxyphenyl)methylcyclopropanamine)
N-(3-Ethoxyphenyl)methylcyclopropanamine is a cyclopropylamine derivative featuring a 3-ethoxyphenyl substituent, imparting unique structural and electronic properties. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The cyclopropane ring confers rigidity and metabolic stability, while the ethoxy group enhances solubility and modulates reactivity. Its well-defined molecular structure allows for precise functionalization, making it valuable in targeted synthesis. Suitable for research applications, this compound offers a balance of stability and reactivity, facilitating its use in the exploration of novel chemical entities.
892578-19-7 structure
Product Name:N-(3-ethoxyphenyl)methylcyclopropanamine
CAS No:892578-19-7
MF:C12H17NO
MW:191.269483327866
CID:1086726
PubChem ID:4721146
Update Time:2025-06-08
N-(3-ethoxyphenyl)methylcyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Ethoxybenzyl)cyclopropanamine
- N-(3-ethoxybenzyl)cyclopropanamine(SALTDATA: HCl)
- N-[(3-ethoxyphenyl)methyl]cyclopropanamine
- N-(3-ethoxyphenyl)methylcyclopropanamine
- EN300-161183
- AB01320423-02
- AN-465/42886926
- CHEMBRDG-BB 9070699
- CS-0299469
- NCGC00326621-01
- AKOS000284632
- N-cyclopropyl-N-(3-ethoxybenzyl)amine
- DTXSID90405984
- 892578-19-7
- STK284165
-
- MDL： MFCD07409189
- Inchi： 1S/C12H17NO/c1-2-14-12-5-3-4-10(8-12)9-13-11-6-7-11/h3-5,8,11,13H,2,6-7,9H2,1H3
- InChI Key： KKQXHZGQVICPIR-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC(=C1)CNC1CC1
Computed Properties
- Exact Mass: 191.13100
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 293.7±15.0 °C at 760 mmHg
- Flash Point: 118.7±9.8 °C
- PSA: 21.26000
- LogP: 2.72820
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-(3-ethoxyphenyl)methylcyclopropanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3-ethoxyphenyl)methylcyclopropanamine Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(3-ethoxyphenyl)methylcyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-161183-0.05g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 0.05g |
$58.0 | 2023-06-08 | ||
| Enamine | EN300-161183-0.1g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 0.1g |
$60.0 | 2023-06-08 | ||
| Enamine | EN300-161183-0.25g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 0.25g |
$63.0 | 2023-06-08 | ||
| Enamine | EN300-161183-0.5g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 0.5g |
$65.0 | 2023-06-08 | ||
| Enamine | EN300-161183-1.0g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 1g |
$68.0 | 2023-06-08 | ||
| Enamine | EN300-161183-2.5g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 2.5g |
$114.0 | 2023-06-08 | ||
| Enamine | EN300-161183-5.0g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 5g |
$194.0 | 2023-06-08 | ||
| Enamine | EN300-161183-10.0g |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 10g |
$352.0 | 2023-06-08 | ||
| Enamine | EN300-161183-50mg |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 50mg |
$227.0 | 2023-09-23 | ||
| Enamine | EN300-161183-100mg |
N-[(3-ethoxyphenyl)methyl]cyclopropanamine |
892578-19-7 | 100mg |
$238.0 | 2023-09-23 |
N-(3-ethoxyphenyl)methylcyclopropanamine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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